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Incidence & Clinical Presentation

The following table summarizes the incidence of peripheral neuropathy associated with momelotinib from

key clinical trials and real-world studies.

Incidence of
Source | Study Patient Population Peripheral Severity Notes

Neuropathy
Pooled Phase 3 Trials JAK-inhibitor naive and 14.8% Not specified in excerpt;
(SIMPLIFY-1, SIMPLIFY-  experienced patients generally described as non-
2, MOMENTUM) [1] (N= Not specified in cumulative and

excerpt) manageable [1].

MOMGEFIN Real-World Largely JAK-inhibitor 5% Predominantly Grade 1-2
Study [2] exposed (N=154) (mild to moderate) [2].

MoReLife Real-World JAK-inhibitor exposed Reported, specific  Mainly low-grade (Grade 1-
Study [2] and naive (N=60) incidence not 2) [2].
provided
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Monitoring & Assessment Methodologies

Regular monitoring is crucial for the early detection and management of neuropathy. The table below

outlines established and emerging assessment tools.

Nerve Fibers Considerations for

Assessment Method Procedure & Application

Assessed

Clinical Trials

Clinical Neurological

Exam [3]

Nerve Conduction

Studies (NCS) /

Electromyography

(EMG) [5]

Quantitative Sensory
Testing (QST) [3]

Electrochemical Skin
Conductance (ESC) [3]

Skin Biopsy [3]

Primarily large
fibers (A-beta)

Large,
myelinated
motor and
sensory fibers

Small (A-delta,
C) and large (A-
beta) fibers

Small,
unmyelinated
autonomic C
fibers
(sudomotor)

Small sensory C
fibers

Bedside assessment of
pinprick sensation (safety
pin), vibration sense (128-
Hz tuning fork), and light
touch (10-g monofilament)

3],

Objective measurement of
nerve signal speed and
amplitude. Helps confirm
neuropathy and differentiate
from other conditions (e.g.,
radiculopathy) [5].

Computerized devices
quantify Vibration (VDT),
Cold (CDT), and Warm
Detection Thresholds
(WDT) [3].

Non-invasive, rapid (3-min)
test (e.g., Sudoscan)
measuring sweat gland
function, an early marker of
autonomic neuropathy [6]

[3].

Invasive procedure to
measure Intraepidermal
Nerve Fiber Density
(IENFD). Considered a gold

Standardized scales
(e.g., UENS, TNS)
improve consistency.
Operator training is key
for reliable data [3] [4].

Useful as a baseline and
confirmatory endpoint.
Requires specialized
equipment and personnel

[5].

Provides quantitative,
sensitive data. Portable
devices (e.g.,
NerveCheck) enable
more flexible testing [3].

Operator-independent
and quantitative. Suitable
for frequent monitoring.
Correlates with other
gold-standard tests [6]

[3].

High sensitivity and
specificity. Invasiveness
limits repeatability for
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Nerve Fibers
Assessment Method
Assessed

Procedure & Application

Considerations for
Clinical Trials

Mobile Health Patient-reported

(mHealth) outcomes and

Applications [4] functional
assessment

standard for small fiber
neuropathy [3].

Apps (e.g., Neuropathy
Tracker) guide patients
through self-administered
tests at home, enabling
longitudinal symptom
tracking [4].

Mechanism & Investigative Pathways

longitudinal monitoring

[3].

Promising for ambulatory,
real-world data collection.
Requires clinical
validation for use as a
primary endpoint [4].

The diagram below illustrates momelotinib's mechanism of action. While its JAK1/2 inhibition treats

myelofibrosis, the specific biological pathway leading to peripheral neuropathy is not yet fully defined and is

an active area of research.
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Peripheral Neuropathy

(Inhibits JAK1 & JAK2

Management & Troubleshooting Guide

This FAQ section addresses specific issues researchers might encounter.

Q1: What is the recommended clinical response to the emergence of peripheral neuropathy in a trial

participant?

¢ Action: Clinical management should be guided by severity. For Grade 1 (asymptomatic), continue
therapy with increased monitoring frequency. For symptomatic Grade 2, consider dose interruption
until symptoms improve to Grade 1 or lower, then resume at a reduced dose (e.g., 50 mg lower). For
severe or Grade 3 neuropathy, permanent discontinuation of momelotinib should be considered [1]

[71.

Q2: How can we ensure consistent neuropathy assessment across multiple clinical trial sites?
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e Action: Implement a harmonized data framework [8].
o Common Data Elements (CDEs): Define and standardize the specific data points to be
collected (e.g., "pinprick sensation score on the great toe").
o Centralized Training: Provide detailed training and certification on assessment tools like the
10-g monofilament or tuning fork to ensure inter-rater reliability.
o Standardized Protocols: Utilize validated clinical scales (e.g., UENS, TNS) and provide clear
protocols for all site investigators [3] [4].

Q3: Are there specific patient populations that require more intensive monitoring for neuropathy?

e Consideration: While not explicitly confirmed in the context of momelotinib, patients with pre-
existing neuropathies (e.g., from diabetes or prior neurotoxic chemotherapy) may be at higher risk.
A thorough baseline neurological assessment is critical for these individuals to accurately attribute
any emerging symptoms [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Momelotinib for myelofibrosis - PMC [pmc.ncbi.nlm.nih.gov]

2. Momelotinib in JAK2 inhibitor-naive myelofibrosis [nature.com]

3. Screening and monitoring of diabetic polyneuropathy in ... [pmc.ncbi.nim.nih.gov]

4. The Neuropathy Tracker—A mobile health application for ... [journals.plos.org]

5. EMG/NCS in Detecting Peripheral Neuropathy [integrity-dx.com]

6. Meet Sudoscan at the 35th NEUROdiab Annual Congress ... [sudoscan.com]

7. a comprehensive analysis of Ojjaara (Momelotinib) therapy ... [journals.lww.com]

8. A Guide to Developing Harmonized Research Workflows in ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Momelotinib peripheral neuropathy monitoring management].

Smolecule, [2026]. [Online PDF]. Available at:

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC12233188/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12583224/
https://journals.plos.org/digitalhealth/article?id=10.1371/journal.pdig.0000725
https://www.smolecule.com/products/s001626?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12583224/
https://journals.plos.org/digitalhealth/article?id=10.1371/journal.pdig.0000725
https://www.smolecule.com/products/s001626?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC12378002/
https://www.nature.com/articles/s41408-025-01302-z
https://pmc.ncbi.nlm.nih.gov/articles/PMC12583224/
https://journals.plos.org/digitalhealth/article?id=10.1371/journal.pdig.0000725
https://integrity-dx.com/emg-ncs-in-detecting-peripheral-neuropathy-early-warning-signs/
https://www.sudoscan.com/meet-sudoscan-at-the-35th-neurodiab-annual-congress-2025/
https://journals.lww.com/annals-of-medicine-and-surgery/fulltext/2025/11000/advancements_in_myelofibrosis_management__a.43.aspx
https://pmc.ncbi.nlm.nih.gov/articles/PMC12233188/
https://www.smolecule.com/products/b001626#momelotinib-peripheral-neuropathy-monitoring-management
https://www.smolecule.com/products/b001626#momelotinib-peripheral-neuropathy-monitoring-management
https://www.smolecule.com/products/s001626?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

[https://www.smolecule.com/products/b001626#momelotinib-peripheral-neuropathy-monitoring-

management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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